Cas no 350986-74-2 (Dendocarbin A)

• Product Name: Dendocarbin A
• CAS No: 350986-74-2
• Molecular Formula: C₁₅H₂₂O₃
• Molecular Weight: 250.33338
• CID: 837593
• PubChem ID: 10911949

Dendocarbin A Properties

Names and Identifiers

• Naphtho[1,2-c]furan-3(1H)-one, 5,5a,6,7,8,9,9a,9b-octahydro-1-hydroxy-6,6,9a-trimethyl-, (1R,5aS,9aS,9bR)-
• Dendocarbin A
• Naphtho[1,2-c]furan-3(1H)-one,5,5a,6,7,8,9,9a,9b-octahydro-1-hydroxy-6,6,9a-trimethyl-,(1R,5aS,9aS,9bR)-
• Naphtho[1,2-c]furan-3(1H)-one,5,5a,6,7,8,9,9a,9b-octahydro-1-hydroxy-6,6,9a-trimethyl-,(1R,5aS...
• (1R,5aS,9aS,9bR)-5,5a,6,7,8,9,9a,9b-Octahydro-1-hydroxy-6,6,9a-trimethylnaphtho[1,2-c]furan-3(1H)-one
• 350986-74-2
• AKOS032961791
• (1R,5aS,9aS,9bR)-1-Hydroxy-6,6,9a-\\ trimethyldodecahydronaphtho[1,2-c]furan-3-one
• CHEMBL512505
• FS-9787
• (1R,5aS,9aS,9bR)-1-hydroxy-6,6,9a-trimethyl-5,5a,7,8,9,9b-hexahydro-1H-benzo[e][2]benzofuran-3-one
• Dendrocarbin A
• BDBM50465351
• [ "" ]

• InChIKey： SNBMCLVOVBJJOU-MDHDOXDCSA-N
• Inchi： InChI=1S/C15H22O3/c1-14(2)7-4-8-15(3)10(14)6-5-9-11(15)13(17)18-12(9)16/h5,10-11,13,17H,4,6-8H2,1-3H3/t10-,11+,13+,15-/m0/s1
• SMILES： CC1(CCCC2(C1CC=C3C2C(OC3=O)O)C)C

Computed Properties

• Exact Mass: 250.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 250.15689456g/mol
• Heavy Atom Count: 18
• Complexity: 424
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.64050
• PSA: 46.53000
• Boiling Point: 414.5±28.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.2 mmHg at 25°C
• Flash Point: 174.9±16.8 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans